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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling, storage, and disposal of

rubidium nitrate (RbNO₃). Adherence to these guidelines is crucial to ensure personnel safety

and maintain the integrity of the compound.

Introduction
Rubidium nitrate is a white, crystalline, inorganic salt with the chemical formula RbNO₃.[1][2]

It is an oxidizing agent and finds applications in pyrotechnics as a colorant, in infrared optics,

and as a precursor for the synthesis of other rubidium compounds.[2][3] Due to its oxidizing

nature, it requires careful handling and storage to prevent accidents.[1][4]

Safety and Hazards
Rubidium nitrate is classified as a hazardous substance. The primary hazards are:

Oxidizing Agent: May intensify fire; oxidizer.[4][5][6][7] It can react with flammable materials

and should be kept away from combustible substances.[1][4]

Health Hazards: Causes skin and serious eye irritation.[4][5][6][7] It may also cause

respiratory irritation upon inhalation of dust.[4][5][6] Ingestion of nitrate-containing

compounds can lead to methemoglobinemia, characterized by dizziness, headache, and

cyanosis (bluish discoloration of the skin).[8]
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Hazard Statements:

H272: May intensify fire; oxidizer.[4][5]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Personal Protective Equipment (PPE)
When handling rubidium nitrate, the following personal protective equipment is mandatory:

Eye Protection: Tightly sealed safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH/MSHA-approved respirator is required when dust is

generated.

Body Protection: A lab coat or protective work clothing should be worn.

Quantitative Data
The physical and chemical properties of rubidium nitrate are summarized in the table below

for easy reference.
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Property Value

Molecular Formula RbNO₃

Molar Mass 147.473 g/mol [1][2]

Appearance White crystalline powder[1][2]

Density 3.11 g/cm³[1][2]

Melting Point 310 °C (590 °F; 583 K) (decomposes)[1][2]

Solubility in Water
44.28 g/100 mL (16 °C), 65.0 g/100 mL (25 °C)

[1]

Solubility in Acetone Very slightly soluble[1][2]

Experimental Protocols
Preparation: Before handling, ensure that the work area is clean and free of combustible

materials.[4] A designated area in a well-ventilated chemical fume hood should be used.

Personal Protective Equipment (PPE): Don the appropriate PPE as described in Section 3.

Dispensing:

Minimize the generation of dust.[8]

Use a clean, dry spatula and weighing paper to measure the desired amount of rubidium
nitrate.

Avoid contact with skin, eyes, and clothing.[8]

In Case of a Spill:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a designated, labeled waste container.

For larger spills, follow the emergency procedures outlined in your institution's safety

manual.
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Post-Handling:

Wash hands thoroughly with soap and water after handling.[8]

Clean the work area and any equipment used.

Container: Store rubidium nitrate in a tightly closed, properly labeled container.[1][8]

Location:

Store in a cool, dry, and well-ventilated area.[4][8]

Keep away from heat, sparks, and open flames.[8]

Do not store near combustible materials or reducing agents.[4][8]

Incompatible Materials: Avoid storage with strong acids, reducing agents, and flammable

substances.[4]

Waste Classification: Rubidium nitrate waste is considered hazardous.

Disposal Method: Dispose of waste in accordance with local, state, and federal regulations.

Do not dispose of it down the drain.[7] Due to the cost of rubidium compounds, recycling

should be considered where possible.[1]

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Seek medical attention.[8]

In case of skin contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[8] Seek medical attention if irritation persists.

If inhaled: Remove to fresh air.[8] If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.[8] Seek medical attention.[8]

If ingested: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[8] Never give anything by mouth to an unconscious person.[8] Seek immediate
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medical attention.[8]

Diagrams
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Caption: Workflow for the safe handling and storage of rubidium nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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